Cas no 1154283-18-7 (2-Butanone, 3-[(4-fluorophenyl)thio]-)

• Product Name: 2-Butanone, 3-[(4-fluorophenyl)thio]-
• CAS No: 1154283-18-7
• MF: C₁₀H₁₁FOS
• MW: 198.257145166397
• CID: 5251085
• Update Time: 2025-10-28

2-Butanone, 3-[(4-fluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorophenyl)sulfanyl]butan-2-one
• 3-[(4-Fluorophenyl)thio]-2-butanone
• 2-Butanone, 3-[(4-fluorophenyl)thio]-

• Inchi： 1S/C10H11FOS/c1-7(12)8(2)13-10-5-3-9(11)4-6-10/h3-6,8H,1-2H3
• InChI Key： GYHAPTZJKMSCIH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)C(C(C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Butanone, 3-[(4-fluorophenyl)thio]-

2-Butanone, 3-[(4-fluorophenyl)thio]-

2-Butanone, 3-[(4-fluorophenyl)thio]- (CAS No. 1154283-18-7) is a versatile organic compound with significant applications in various fields of chemistry. This compound, also known as 4-fluorophenyl thioacetone, is a derivative of 2-butanone, where the sulfur atom is attached to the 3-position of the ketone group. The presence of the fluorine atom in the aromatic ring introduces unique electronic properties, making this compound highly interesting for both academic and industrial research.

The synthesis of 2-but anone, 3-[(4-fluorophenyl)thio]- involves a multi-step process that typically starts with the preparation of the corresponding thiol derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

One of the most notable applications of this compound is in pharmaceutical research. The sulfur atom in the molecule acts as a bioisostere, which can mimic the properties of oxygen-containing groups while providing additional stability. This makes 2-but anone, 3-[(4-fluorophenyl)thio]- a valuable intermediate in drug discovery programs targeting various therapeutic areas, including anti-inflammatory agents, antidepressants, and neuroprotective drugs.

In addition to its pharmaceutical applications, this compound has found utility in agricultural chemistry. Its ability to interact with specific enzymes involved in plant growth regulation has led to its investigation as a potential herbicide or plant growth regulator. Recent studies have demonstrated that 2-but anone, 3-[(4-fluorophenyl)thio]- can modulate key signaling pathways in plants, offering new avenues for sustainable agriculture.

The electronic properties of this compound also make it a promising candidate for use in electronic materials. The fluorine atom introduces electron-withdrawing effects, which can enhance the semiconductor properties of materials incorporating this compound. Researchers are currently exploring its potential as a component in organic light-emitting diodes (OLEDs) and flexible electronics.

From a structural standpoint, 2-but anone, 3-[(4-fluorophenyl)thio]- exhibits a planar geometry around the sulfur atom due to its sp² hybridization. This planarity contributes to its stability and reactivity under various reaction conditions. Computational studies using density functional theory (DFT) have provided deeper insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes.

Recent advancements in analytical techniques have also improved our ability to characterize this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm its purity and structural integrity. These methods are essential for ensuring consistent quality across different batches during large-scale production.

In terms of toxicity and environmental impact, studies have shown that 2-but anone, 3-[(4-fluorophenyl)thio]- exhibits low acute toxicity when administered at typical experimental doses. However, long-term exposure studies are still required to fully understand its potential health risks. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards.

The global demand for 2-but anone, 3-[(4-fluorophenyl)thio]- has been growing steadily due to its diverse applications across multiple industries. Key markets include North America, Europe, and Asia-Pacific regions, with increasing interest from emerging economies due to their expanding pharmaceutical and agrochemical sectors.

In conclusion, 2-but anone, 3-[(4-fluorophenyl)thio]- (CAS No. 1154283-18-7) is a multifaceted compound with immense potential across various domains of science and technology. Its unique chemical properties and versatile applications continue to drive innovation and research worldwide.